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Abstract

Ethylamine Hydriodide (CAS Number: 506-58-1), also known as Ethylammonium lodide
(EAI), is the salt formed from the primary amine, ethylamine, and hydroiodic acid. While the
parent amine is a gas at room temperature, this crystalline solid form offers superior handling,
stability, and dosing accuracy for various chemical applications. This guide provides a
comprehensive overview of Ethylamine Hydriodide, detailing its chemical and physical
properties, synthesis methodologies, key applications in materials science and as a potential
reagent in pharmaceutical development, and critical safety protocols. This document is
intended for researchers, chemists, and drug development professionals who require a
technical understanding of this important chemical compound.

Chemical Identity and Physicochemical Properties

Ethylamine Hydriodide is an organic salt with the chemical formula C2H7N-HI. Its structure
consists of an ethylammonium cation ([CHsCHz2NHs]*) and an iodide anion (17). The salt is
typically a white to light-yellow crystalline powder.[1] A critical characteristic of this compound is
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its hygroscopic nature, meaning it readily absorbs moisture from the atmosphere; therefore, it
must be stored under inert, dry conditions.[1]

The conversion of gaseous ethylamine into a stable, solid salt like the hydriodide is a common
strategy in chemical synthesis. This transformation facilitates easier storage, handling, and
precise measurement, which is crucial for stoichiometric control in sensitive reactions. The high
solubility in water and alcohol further enhances its utility as a reagent in various solvent
systems.[2]

Table 1: Physicochemical Properties of Ethylamine Hydriodide

Property Value Source(s)
CAS Number 506-58-1 [2]
Molecular Formula C2HsIN (or C2H7N-HI) [2]
Molecular Weight 173.00 g/mol [1]

White to light yellow powder or
Appearance [1]

crystals
Melting Point 188 - 195 °C [1112]

Freely soluble in water and
Solubility alcohol. Practically insoluble in  [2]

chloroform and ether.

Density 2.10 g/cm?3 [2]
Hygroscopicity Hygroscopic [1]
SMILES CCN.I

Synthesis and Manufacturing

The synthesis of Ethylamine Hydriodide is a straightforward acid-base neutralization reaction.
The process involves the reaction of ethylamine, a weak base, with hydroiodic acid, a strong
acid. The primary challenge in the synthesis is managing the highly exothermic nature of the
reaction and handling the volatile and flammable ethylamine precursor.
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Synthesis of Ethylamine Precursor

Industrially, ethylamine is produced on a large scale through two primary routes:

e Reaction of Ethanol and Ammonia: This is the most common method, where ethanol and
ammonia react in the presence of an oxide catalyst. This process also co-produces
diethylamine and triethylamine, which must be separated.[3]

o Reductive Amination of Acetaldehyde: Acetaldehyde reacts with ammonia and hydrogen to

yield ethylamine.[3]

Preparation of Ethylamine Hydriodide Salt

The conversion to the hydriodide salt is typically performed in a suitable solvent, such as
ethanol or diethyl ether, to control the reaction temperature and facilitate the precipitation of the

salt.
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Caption: Synthesis workflow for Ethylamine Hydriodide.
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Causality: This protocol is designed for laboratory-scale synthesis. The use of an ice bath is
critical to dissipate the heat generated during the exothermic acid-base neutralization,
preventing the evaporation of volatile ethylamine and ensuring reaction control. The dropwise
addition of the acid ensures the reaction does not proceed too quickly.

o Preparation: In a three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a nitrogen inlet, dissolve a known quantity of ethylamine (e.g., 1.0 mol)
in anhydrous ethanol (200 mL).

e Cooling: Place the flask in an ice/water bath and cool the solution to 0-5 °C with gentle
stirring.

e Reaction: Slowly add a stoichiometric equivalent of hydroiodic acid (e.g., 1.0 mol, typically
57% in water) dropwise from the dropping funnel over 1-2 hours. Monitor the internal
temperature to ensure it remains below 10 °C.

o Precipitation: As the reaction proceeds, a white precipitate of Ethylamine Hydriodide will
form. After the addition is complete, allow the mixture to stir in the ice bath for an additional
hour to ensure complete reaction.

« |solation: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the
crystals with a small amount of cold anhydrous ethanol or diethyl ether to remove any
unreacted starting materials.

e Drying: Dry the product under vacuum at a moderate temperature (e.g., 40-50 °C) for several
hours. Store the final product in a tightly sealed container under a dry, inert atmosphere (e.g.,
nitrogen or argon) to prevent moisture absorption.

Applications in Research and Development
Materials Science: Perovskite Optoelectronics

The most significant and well-documented application of Ethylamine Hydriodide is as a
precursor in the fabrication of perovskite materials for optoelectronic devices.[2] Perovskites
are a class of materials with a specific crystal structure (ABXs) that have shown remarkable
efficiency in solar cells and light-emitting diodes (LEDS).
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In this context, Ethylamine Hydriodide (EAI) serves as the 'A’ site cation source. It is often
used in combination with other organic cations like methylammonium iodide (MAI) and
inorganic cations like cesium to fine-tune the properties of the resulting perovskite film.

e Band Gap Tuning: The size of the ethylammonium cation is larger than the methylammonium
cation. Incorporating EAI into the perovskite lattice, for example in (EA)x(MA)1-xPbls, can
alter the lattice parameters and widen the optical band-gap.[2] This allows researchers to
engineer the material to absorb different parts of the solar spectrum or emit light at specific

wavelengths.

» Morphology and Stability: The use of specific organic cations can influence the crystal
growth, grain size, and overall morphology of the perovskite thin film. This has profound
effects on device performance and long-term stability.
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Caption: Role of Ethylammonium lodide in a perovskite structure.

Pharmaceutical and Chemical Synthesis

While direct applications of Ethylamine Hydriodide in final drug products are not common, its
role as a reagent and intermediate is significant. Ethylamine itself is a key building block in the
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synthesis of various pharmaceuticals and agrochemicals.[3] For instance, it is an intermediate
in the production of the antihypertensive drug guanethidine and the herbicide atrazine.[3]

The hydriodide salt offers a practical advantage in these syntheses. As a stable, crystalline
solid, it can be weighed and dispensed with high precision, which is critical for maintaining
stoichiometry in multi-step organic syntheses. The iodide anion can also participate in or
influence subsequent reactions, although in many cases, the free base is liberated in situ by
adding a stronger, non-nucleophilic base just before it is needed. Certain ethylamine
derivatives have been investigated for their potential as treatments for neurodegenerative
conditions like Parkinson's and Alzheimer's disease.[1]

Safety and Handling

Ethylamine Hydriodide must be handled with appropriate care, consistent with good
laboratory practice. The primary hazards are associated with the ethylammonium cation, which
can cause irritation, and the potential release of volatile ethylamine or hydroiodic acid upon
decomposition or reaction.

Table 2: GHS Hazard Classification Note: This data is synthesized from information available
for ethylamine and its hydrochloride salt, as a specific, comprehensive SDS for the hydriodide
Is not widely available.

Hazard Class Category Hazard Statement Source(s)
Skin H315: Causes skin

) o Category 2 o [4]15]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

o Category 2 N [41[5]

Damage/Irritation eye irritation
Specific Target Organ

o ) H335: May cause
Toxicity (Single Category 3 _ o [4][5]
respiratory irritation
Exposure)

Handling and Personal Protective Equipment (PPE)

o Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of dust or vapors.[4]
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» Personal Protective Equipment:
o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber), a lab coat, and closed-toe
shoes.

o Respiratory Protection: If dust is generated and engineering controls are insufficient, use a
NIOSH-approved particulate respirator.

o Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in the
handling area. Wash hands thoroughly after handling.[4]

Storage and Stability

» Conditions to Avoid: Avoid exposure to moisture, heat, and incompatible materials (e.g.,
strong oxidizing agents, strong bases).

o Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place.
[1][4] Due to its hygroscopic nature, storage in a desiccator or under an inert gas
atmosphere is recommended for long-term stability.[1]

First Aid Measures

 Inhalation: Remove the person to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention if symptoms persist.

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation develops.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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